5-Ethyl-1H-indole-2,3-dione

• IUPAC Name: 5-ethyl-1H-indole-2,3-dione
• InChI: InChI=1S/C10H9NO2/c1-2-6-3-4-8-7(5-6)9(12)10(13)11-8/h3-5H,2H2,1H3,(H,11,12,13)
• InChI Key: XDGNFZUIJHZHHP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)NC(=O)C2=O
• Molecular Formula: C10H9NO2
• DSSTOX Substance ID: DTXSID70342641
• Molecular Weight: 175.18 g/mol
• CAS RN: 96202-56-1

Description

5-Ethyl-1H-indole-2,3-dione, also known as 5-ethylindole-2,3-dione, is an organic compound with the molecular formula C9H9NO2. It is a white crystalline solid that is highly soluble in water and other organic solvents. This compound has a wide range of applications in the fields of chemistry and biochemistry. In particular, it is used in the synthesis of indole derivatives, as well as in the study of biochemical and physiological processes.

Scientific Research Applications

Synthesis and Heterocyclic Compound Formation

5-Ethyl-1H-indole-2,3-dione, a derivative of indole-2,3-dione (commonly known as isatin), plays a significant role in the synthesis of various heterocyclic compounds. It serves as a synthetically versatile substrate for creating a wide array of heterocyclic structures, such as indoles and quinolines, which are pivotal in drug synthesis. The utility of isatins in organic synthesis has expanded over the years, demonstrating their value in creating complex molecular architectures essential for pharmaceutical development. The advancement in the use of isatins for organic synthesis, along with their biological and pharmacological properties, has been extensively reviewed, highlighting their integral role in medicinal chemistry (S. J. Garden & Â. C. Pinto, 2001).

Antituberculosis Activity

Research has explored the structural modifications of this compound derivatives to enhance their antituberculosis efficacy. New series of these derivatives, specifically 5-fluoro-1H-indole-2,3-dione-3-thiosemicarbazones, have been synthesized and tested against Mycobacterium tuberculosis. This study not only contributes to the understanding of the structure-antituberculosis activity relationship but also utilizes advanced methods like Electronic-Topological Method (ETM) and Artificial Neural Networks (ANN) to predict potentially active compounds, showing a significant inhibitory activity in some derivatives against the tuberculosis bacterium (N. Karalı et al., 2007).

Antimicrobial and Antiepileptic Properties

This compound derivatives have demonstrated promising antimicrobial properties. A novel series of derivatives synthesized from 1H-indole-2,3-dione showed significant in vitro antibacterial activity against both Gram-positive and Gram-negative bacterial strains, as well as antifungal activity. This highlights the potential of these compounds in developing new antimicrobial agents (D. Ashok et al., 2015). Additionally, new indole derivatives have been synthesized and characterized for their antiepileptic activity, showing promising results in treating epilepsy by modulating biogenic amine concentrations in the rat brain, further indicating the therapeutic versatility of this compound derivatives (K. Swathi & M. Sarangapani, 2017).

Mechanism of Action

Target of Action

5-Ethyl-1H-indole-2,3-dione, like many indole derivatives, has been found to bind with high affinity to multiple receptors . The indole nucleus is a common feature in many bioactive aromatic compounds and plays a significant role in their clinical and biological applications .

Mode of Action

The interaction of this compound with its targets leads to various biological activities. Indole derivatives have been reported to possess antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities

Biochemical Pathways

Indole derivatives affect a variety of biochemical pathways. For example, some indole derivatives have been reported to show inhibitory activity against influenza A . .

Pharmacokinetics

This compound is soluble in hot water, hot ethanol, benzene, and acetone, and slightly soluble in diethyl ether , which could potentially influence its pharmacokinetic properties.

Result of Action

Given the broad spectrum of biological activities associated with indole derivatives , it’s likely that this compound could have a range of effects at the molecular and cellular level.

Synthesis routes and methods

Procedure details

The title compound is prepared starting from 30 g (0.248 mol) of p-ethylaniline (Fluka, Buchs, Switzerland), 54 g (0.326 mol) chloral hydrate, and 750 g sodium sulfate in 800 ml water followed by the addition of 60 g (0.863 mol) NH2OH—HCl in water. By treating the intermediate with conc. H2SO4, the final product is obtained. (For the procedure, see Ng. Ph. Buu-Hoi et. al. in J. Chem. Soc., 4867 (1952)). The crude compound is used in the next step without further purification. Only a small sample is crystallized from methanol for analytical purposes. mp: 135-137° C. (Lit.: 135° C.); MS: 174 (M+−+1); HPLC: tret=8.74 min (Grad 1).